6-Bromo-2-oxoindoline-5-sulfonyl chloride
Cat. No. B8775968
M. Wt: 310.55 g/mol
InChI Key: LHNPSOIHVMOCLX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08853420B2
Procedure details
Chlorosulphonic acid (30 mL) is taken, cooled to 0° C. cooled and combined with 8 g of 6-bromoindolinone with vigorous stirring. The ice bath is removed and the mixture is stirred for a further 16 h at RT. The reaction mixture is slowly poured onto ice with vigorous stirring, the precipitate formed is filtered off and dried in the vacuum dryer. 6-Bromindolinone-5-sulphonyl chloride is obtained as crude product, which is further used directly.
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:10]=[C:9]2[C:5]([CH2:6][C:7](=[O:11])[NH:8]2)=[CH:4][CH:3]=1.[Cl:12][S:13](O)(=[O:15])=[O:14]>>[Br:1][C:2]1[CH:10]=[C:9]2[C:5]([CH2:6][C:7](=[O:11])[NH:8]2)=[CH:4][C:3]=1[S:13]([Cl:12])(=[O:15])=[O:14]
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Inputs
Step One
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Name
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|
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Quantity
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8 g
|
|
Type
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reactant
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|
Smiles
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BrC1=CC=C2CC(NC2=C1)=O
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Step Two
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Name
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|
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Quantity
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30 mL
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|
Type
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reactant
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Smiles
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ClS(=O)(=O)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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|
Details
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the mixture is stirred for a further 16 h at RT
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|
Rate
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UNSPECIFIED
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|
RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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cooled
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CUSTOM
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Type
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CUSTOM
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|
Details
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The ice bath is removed
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ADDITION
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Type
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ADDITION
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|
Details
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The reaction mixture is slowly poured onto ice with vigorous stirring
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CUSTOM
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Type
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CUSTOM
|
|
Details
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the precipitate formed
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FILTRATION
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Type
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FILTRATION
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|
Details
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is filtered off
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CUSTOM
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Type
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CUSTOM
|
|
Details
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dried in the vacuum dryer
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Outcomes
Product
Details
Reaction Time |
16 h |
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Name
|
|
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Type
|
product
|
|
Smiles
|
BrC1=C(C=C2CC(NC2=C1)=O)S(=O)(=O)Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
